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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexanoic acid, lead salt, is an organometallic compound with significant industrial

applications. It belongs to a class of metal carboxylates that are highly soluble in nonpolar

organic solvents, a property that underpins its utility in various processes.[1][2] This technical

guide provides a comprehensive overview of its chemical identity, synthesis, physicochemical

properties, applications, and toxicological profile, with a focus on providing detailed

experimental protocols and clear data presentation for the scientific community.

Chemical Identity and CAS Numbers
The chemical identity of 2-ethylhexanoic acid, lead salt can be nuanced, leading to the use of

multiple CAS numbers. The most specific and frequently cited CAS number is 301-08-6, which

corresponds to Lead(II) bis(2-ethylhexanoate).[2][3][4] This indicates a salt where one lead(II)

ion is coordinated with two 2-ethylhexanoate anions.

Another commonly encountered CAS number is 16996-40-0.[5][6] This number is also used for

2-ethylhexanoic acid, lead salt, but may sometimes refer to a salt with an unspecified or

different stoichiometry, or a basic salt.[6] For clarity and specificity, this guide will primarily focus

on the well-defined Lead(II) bis(2-ethylhexanoate) (CAS 301-08-6).
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Identifier Value Reference

Chemical Name Lead(II) bis(2-ethylhexanoate) [3][4]

Synonyms
Lead 2-ethylhexanoate, Lead

octoate
[3][4]

Primary CAS Number 301-08-6 [2][3][4]

Secondary CAS Number 16996-40-0 [5][6][7]

Molecular Formula C16H30O4Pb [3]

Molecular Weight 493.61 g/mol [3]

Physicochemical Properties
2-Ethylhexanoic acid, lead salt is typically a viscous liquid with a light yellow or brown color.

Its high solubility in organic solvents and insolubility in water are key characteristics for its

applications.[5]

Property Value Reference

Appearance
Light yellowish brown viscous

liquid
[5]

Solubility in Water Insoluble [3][5][8]

Solubility in Organic Solvents
Soluble in methyl benzene and

turpentine

Density 1.56 g/cm³ [3][5][8]

Flash Point 162 °C [5]

Hydrolytic Sensitivity
No reaction with water under

neutral conditions
[8]

Synthesis of 2-Ethylhexanoic Acid, Lead Salt
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Several methods are employed for the synthesis of 2-ethylhexanoic acid, lead salt. The

choice of method can depend on the desired purity and scale of production.

Experimental Protocol 1: Synthesis from Lead(II) Oxide
This method involves the direct reaction of lead(II) oxide (PbO) with 2-ethylhexanoic acid.

Materials:

Lead(II) oxide (PbO)

2-Ethylhexanoic acid

Toluene (or another suitable non-polar solvent)

Reaction vessel with a stirrer, thermometer, and a Dean-Stark apparatus for water removal

Heating mantle

Procedure:

In a reaction vessel, suspend lead(II) oxide in toluene.

Add a stoichiometric amount of 2-ethylhexanoic acid to the suspension with continuous

stirring. A slight excess of the acid can be used to ensure complete reaction of the oxide.

Heat the mixture to reflux. The water formed during the reaction will be azeotropically

removed using the Dean-Stark apparatus.

Continue the reaction until no more water is collected, indicating the completion of the

reaction.

After cooling, the resulting solution of lead(II) 2-ethylhexanoate in toluene can be used

directly or the solvent can be removed under reduced pressure to obtain the neat product.

Experimental Protocol 2: Electrolytic Synthesis
This method provides a high-purity product through the anodic dissolution of lead in an

electrolyte containing 2-ethylhexanoic acid.
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Materials:

Lead plate (anode)

Inert cathode (e.g., stainless steel)

Electrolyzer with separate anode and cathode compartments (divided by an ion-exchange

membrane)

2-Ethylhexanoic acid

Methanol (or another low-weight aliphatic alcohol)

Potassium 2-ethylhexanoate (as an electroconductive additive)

DC power supply

Procedure:

Prepare the anolyte by dissolving 2-ethylhexanoic acid and a small amount of lead 2-

ethylhexanoate in methanol.

Prepare the catholyte by dissolving 2-ethylhexanoic acid and potassium 2-ethylhexanoate in

methanol.

Assemble the electrolyzer with the lead anode and inert cathode in their respective

compartments, separated by the ion-exchange membrane.

Fill the compartments with the prepared anolyte and catholyte solutions.

Apply a constant direct current to the cell. The lead anode will dissolve and react with the 2-

ethylhexanoate ions to form lead(II) 2-ethylhexanoate.

Maintain the temperature of the electrolyzer (e.g., 50-55 °C) using a water jacket.

After the desired reaction time, the anolyte containing the product is collected. The product

can be isolated by evaporating the solvent.
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Applications
The primary applications of 2-ethylhexanoic acid, lead salt are as a heat stabilizer for

polyvinyl chloride (PVC) and as a drier in paints, varnishes, and inks.[9]

PVC Stabilization
During processing at high temperatures, PVC undergoes thermal degradation, releasing

hydrogen chloride (HCl). This HCl can then catalyze further degradation, leading to

discoloration and loss of mechanical properties. Lead stabilizers like 2-ethylhexanoic acid,
lead salt, counteract this process through a two-fold mechanism:

HCl Scavenging: The lead salt reacts with and neutralizes the released HCl, preventing the

autocatalytic degradation cascade.

Substitution of Labile Chlorine Atoms: It is believed that the stabilizer can replace unstable

allylic chlorine atoms in the PVC polymer chain with more stable carboxylate groups, thus

inhibiting the initiation of dehydrochlorination.

PVC Polymer Chain Thermal DegradationHeat

Hydrogen Chloride (HCl)

Unstable Allylic
Chlorine Atoms

Autocatalysis

Neutralization Reaction

Substitution Reaction

Lead(II) 2-Ethylhexanoate
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Caption: Mechanism of PVC stabilization by Lead(II) 2-ethylhexanoate.

Paint Drier
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In paints and coatings that cure through oxidation, metal carboxylates act as catalysts to

accelerate the drying process. Lead(II) 2-ethylhexanoate promotes the oxidative cross-linking

of drying oils, facilitating the formation of a solid, durable film.

Toxicological Profile
The toxicity of 2-ethylhexanoic acid, lead salt is primarily driven by the lead component.[7]

Lead is a well-documented toxic heavy metal with no known biological function in the human

body. Exposure can lead to a range of adverse health effects, affecting multiple organ systems.

Hazard Classification Description

Acute Toxicity Harmful if swallowed or inhaled.

Reproductive Toxicity
May damage the unborn child and is suspected

of damaging fertility.

Carcinogenicity Classified as a potential carcinogen.[10]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure, particularly the

central nervous system, blood, and kidneys.[11]

Aquatic Hazard
Very toxic to aquatic life with long-lasting effects.

[10][11]

Mechanism of Lead Toxicity
Lead exerts its toxic effects through several mechanisms, including:

Enzyme Inhibition: Lead has a high affinity for sulfhydryl groups in proteins, leading to the

inhibition of numerous enzymes. A key example is its interference with the enzymes involved

in heme synthesis.

Interference with Cationic Signaling: As a divalent cation, lead can mimic and interfere with

the function of essential cations like calcium (Ca²⁺), zinc (Zn²⁺), and magnesium (Mg²⁺),

disrupting cellular signaling pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b168966?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Lead%20salts%20of%202-ethylhexanoic%20acid_Human%20health%20tier%20II%20assessment.pdf
https://s3.amazonaws.com/gelest/sds/PBL6280_GHS+US_English+US.pdf
https://www.fishersci.com/store/msds?partNumber=AA3671118&productDescription=LEAD+II+2-ETHYLHEXANOATE+50G&vendorId=VN00024248&countryCode=US&language=en
https://s3.amazonaws.com/gelest/sds/PBL6280_GHS+US_English+US.pdf
https://www.fishersci.com/store/msds?partNumber=AA3671118&productDescription=LEAD+II+2-ETHYLHEXANOATE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Stress: Lead can promote the generation of reactive oxygen species (ROS),

leading to oxidative stress and damage to cellular components like lipids, proteins, and DNA.
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Caption: Simplified overview of the cellular toxicity pathways of lead.

Analytical Methods
The analysis of 2-ethylhexanoic acid, lead salt, often involves determining the lead content or

quantifying the 2-ethylhexanoic acid moiety, for example, as an impurity in other products.

Experimental Protocol 3: Determination of 2-
Ethylhexanoic Acid Impurity by Ion Chromatography
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This protocol is adapted from a method for determining 2-ethylhexanoic acid in clavulanate.

Materials and Equipment:

Dionex ICS-2100 system or equivalent Ion Chromatography (IC) system with a suppressed

conductivity detector.

IonPac® AS11 analytical column or equivalent.

Deionized water.

2-Ethylhexanoic acid standard.

Sample containing the potential 2-ethylhexanoic acid impurity.

Procedure:

Standard Preparation: Prepare a stock solution of 2-ethylhexanoic acid in deionized water.

Create a series of calibration standards by diluting the stock solution to known

concentrations.

Sample Preparation: Dissolve a precisely weighed amount of the sample in deionized water

to a known volume.

Chromatographic Conditions:

Eluent: Electrolytically generated potassium hydroxide.

Flow Rate: As recommended for the column.

Detection: Suppressed conductivity.

Analysis: Inject the prepared standards and samples into the IC system.

Quantification: Create a calibration curve by plotting the peak area of the 2-ethylhexanoic

acid standard against its concentration. Determine the concentration of 2-ethylhexanoic acid

in the sample by comparing its peak area to the calibration curve.
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Conclusion
2-Ethylhexanoic acid, lead salt (primarily as Lead(II) bis(2-ethylhexanoate), CAS 301-08-6) is

a compound with specific industrial uses stemming from its physicochemical properties. Its

synthesis is achievable through straightforward chemical reactions or more sophisticated

electrochemical methods. While effective as a PVC stabilizer and paint drier, its use is

increasingly scrutinized due to the inherent toxicity of lead. Researchers and professionals

working with this compound must adhere to strict safety protocols and consider the

environmental implications of its use. The detailed protocols and data presented in this guide

are intended to support informed research and development activities related to this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethylhexanoic Acid,
Lead Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168966#cas-number-for-2-ethylhexanoic-acid-lead-
salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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